Cas no 1807182-94-0 (5-Cyano-3-difluoromethoxy-2-mercaptophenylacetic acid)

• Product Name: 5-Cyano-3-difluoromethoxy-2-mercaptophenylacetic acid
• CAS No: 1807182-94-0
• MF: C₁₀H₇F₂NO₃S
• MW: 259.229288339615
• CID: 4794436
• Update Time: 2025-06-11

5-Cyano-3-difluoromethoxy-2-mercaptophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-difluoromethoxy-2-mercaptophenylacetic acid

• Inchi： 1S/C10H7F2NO3S/c11-10(12)16-7-2-5(4-13)1-6(9(7)17)3-8(14)15/h1-2,10,17H,3H2,(H,14,15)
• InChI Key： DPRUFWAJLQTPHN-UHFFFAOYSA-N
• SMILES： SC1C(=CC(C#N)=CC=1CC(=O)O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 2.2
• Topological Polar Surface Area: 71.3

Additional information on 5-Cyano-3-difluoromethoxy-2-mercaptophenylacetic acid

Comprehensive Overview of 5-Cyano-3-difluoromethoxy-2-mercaptophenylacetic acid (CAS No. 1807182-94-0)

5-Cyano-3-difluoromethoxy-2-mercaptophenylacetic acid (CAS No. 1807182-94-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyano group, a difluoromethoxy moiety, and a mercaptophenylacetic acid backbone, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in designing enzyme inhibitors and receptor modulators.

The compound's difluoromethoxy group is a critical structural element, often associated with enhanced metabolic stability and bioavailability in drug candidates. This feature aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly explored for their improved pharmacokinetic properties. Additionally, the mercapto group (-SH) offers reactivity for further derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. Such flexibility is highly valued in high-throughput screening campaigns.

In the context of green chemistry and sustainable synthesis, 5-Cyano-3-difluoromethoxy-2-mercaptophenylacetic acid presents opportunities for eco-friendly modifications. Recent advancements in catalytic methods, such as photoredox catalysis or electrochemical synthesis, could be applied to optimize its production. These approaches resonate with industry demands for reduced waste and energy-efficient processes, addressing environmental concerns while maintaining cost-effectiveness.

From an analytical perspective, the compound's characterization involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure precise quality control, which is essential for its use in regulated industries. The growing adoption of AI-driven retrosynthesis tools has also sparked interest in exploring novel routes to synthesize this compound, potentially reducing reliance on traditional step-heavy protocols.

Market-wise, the demand for fluorinated building blocks like 5-Cyano-3-difluoromethoxy-2-mercaptophenylacetic acid is rising, driven by the expansion of precision medicine and crop protection chemicals. Its relevance to kinase inhibitor development and herbicide research positions it as a valuable asset for R&D pipelines. Furthermore, the compound's potential role in addressing antimicrobial resistance (AMR)—a global health priority—adds to its scientific appeal.

In summary, 5-Cyano-3-difluoromethoxy-2-mercaptophenylacetic acid (CAS No. 1807182-94-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, combined with alignment to industry trends like sustainability and digitalization, make it a compound worth monitoring for future breakthroughs.